Cas no 477940-28-6 ((2R)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylmethanesulfonylpropanoic acid)

• Product Name: (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylmethanesulfonylpropanoic acid
• CAS No: 477940-28-6
• MF: C₁₂H₂₁NO₆S
• MW: 307.363242864609
• CID: 5236118
• Update Time: 2026-03-08

(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylmethanesulfonylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 3-[(cyclopropylmethyl)sulfonyl]-N-[(1,1-dimethylethoxy)carbonyl]-
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-cyclopropylmethanesulfonylpropanoic acid

• Inchi： 1S/C12H21NO6S/c1-12(2,3)19-11(16)13-9(10(14)15)7-20(17,18)6-8-4-5-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t9-/m0/s1
• InChI Key： ULAWACKYHXHXIE-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@H](CS(CC1CC1)(=O)=O)NC(OC(C)(C)C)=O

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 541.2±45.0 °C(Predicted)
• pka: 3.10±0.10(Predicted)